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2-Amino-4-sulfamoylbutanoic acid

Name: 2-Amino-4-sulfamoylbutanoic acid
Brand: Smolecule
SKU: S585779
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Catalog No.

S585779

CAS No.

5450-27-1

M.F

C4H10N2O4S

M. Wt

182.2 g/mol

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CAS Number

5450-27-1

Product Name

2-Amino-4-sulfamoylbutanoic acid

IUPAC Name

2-amino-4-sulfamoylbutanoic acid

Molecular Formula

C4H10N2O4S

Molecular Weight

182.2 g/mol

InChI

InChI=1S/C4H10N2O4S/c5-3(4(7)8)1-2-11(6,9)10/h3H,1-2,5H2,(H,7,8)(H2,6,9,10)

InChI Key

DBJCKYLNABMIDC-UHFFFAOYSA-N

SMILES

C(CS(=O)(=O)N)C(C(=O)O)N

Synonyms

3-ACPS, 3-amino-3-carboxypropanesulfonamide, homocysteine sulfonamide

Canonical SMILES

C(CS(=O)(=O)N)C(C(=O)O)N

Description

The exact mass of the compound 2-Amino-4-sulfamoylbutanoic acid is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 14165. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Specification

XLogP3

-3.8

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GHS Hazard Statements

Aggregated GHS information provided by 38 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.